3-Mercaptobutanoic acid

• IUPAC Name: 3-sulfanylbutanoic acid
• InChI: InChI=1S/C4H8O2S/c1-3(7)2-4(5)6/h3,7H,2H2,1H3,(H,5,6)
• InChI Key: RQPNXPWEGVCPCX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)S
• Molecular Formula: C4H8O2S
• DSSTOX Substance ID: DTXSID40949348
• Molecular Weight: 120.17 g/mol
• CAS RN: 26473-49-4

Description

3-Mercaptobutanoic acid is a chemical compound with the molecular formula C4H8O2S. It is a thiol and a monocarboxylic acid. It is a bifunctional molecule, containing both carboxylic acid and thiol groups.

Synthesis Analysis

3-Mercaptobutanoic acid (3-MBA) was synthesized by the less odorous Michael addition pathway using an isothiouronium salt intermediate. Using the synthesized 3-MBA, multifunctional secondary thiol (sec-thiol) compounds were obtained and applied to thiol–epoxy curing systems as hardeners.

Molecular Structure Analysis

The molecular structure of 3-Mercaptobutanoic acid can be represented as C4H8O2S.

Chemical Reactions Analysis

The chemical reactions involving 3-Mercaptobutanoic acid primarily include its use in the synthesis of multifunctional secondary thiol hardeners. These hardeners are then applied to thiol–epoxy curing systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Mercaptobutanoic acid include its structure, chemical names, and classification.

Scientific Research Applications

Synthesis of Multifunctional Secondary Thiol Hardeners

3-MBA has been utilized in the synthesis of multifunctional secondary thiol hardeners. These hardeners are applied to thiol-epoxy curing systems, which are essential in creating cross-linked polymeric thermosets. .

Thiol-Epoxy Curing Behavior

The thiol-epoxy click reactions involving 3-MBA are significant for their fast curing rate, excellent regioselectivity, versatility, and high conversion. .

Improvement of Industrial Epoxy Resin Formulations

3-MBA-based sec-thiol hardeners contribute to the long-term storage stability of formulated epoxy resins. .

Reduction of Foul Odor in Industrial Processes

The synthesis of 3-MBA via the Michael addition pathway using an isothiouronium salt intermediate results in a less odorous product. .

Enhanced Chemical Resistance of Polymers

After thermal curing with a thiol-based hardener involving 3-MBA, the resulting cross-linked epoxy resin exhibits superior chemical resistance. .

Adhesion Properties

The hydroxyl group formed during the thiol-epoxy click reaction with 3-MBA provides improved adhesion properties. .

Mechanism of Action

Target of Action

3-Mercaptobutanoic acid, also known as 3-MBA, is a multifunctional secondary thiol compound It’s known that thiol compounds like 3-mba are often used in thiol-epoxy curing systems as hardeners .

Mode of Action

The mode of action of 3-MBA involves its interaction with epoxy groups in a process known as thiol-epoxy click reactions . This reaction is a nucleophilic ring-opening reaction of strained epoxide electrophiles yielding β-hydroxythioether . The formation of the hydroxyl group provides enhanced adhesion to metallic surfaces and broad applicability to the synthesis and modification of polymers .

Biochemical Pathways

It’s known that 3-mba is synthesized by the less odorous michael addition pathway using an isothiouronium salt intermediate . It’s also used in the synthesis of polymers and pharmaceuticals .

Pharmacokinetics

It’s known that sec-thiol hardeners with less reactivity to the epoxy group provide long-term storage stability for the formulated epoxy resin .

Result of Action

The result of the action of 3-MBA is the creation of cross-linked polymeric thermosets . After thermal curing with a thiol-based hardener like 3-MBA, the cross-linked epoxy resin shows excellent properties, such as lower shrinkage, better adhesion, and superior chemical resistance .

Action Environment

The action, efficacy, and stability of 3-MBA can be influenced by environmental factors. For instance, the presence of a base catalyst can allow the thiol-epoxy click reactions to proceed at a relatively low temperature within a short reaction time . Additionally, the process is less sensitive to oxygen and impurities, except for acidic compounds .

Safety and Hazards

3-Mercaptobutanoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is corrosive to metals, has acute oral toxicity, acute inhalation toxicity - vapors, causes skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

The future directions of 3-Mercaptobutanoic acid research involve its use in the synthesis of sec-thiol hardeners. These hardeners, when applied to thiol–epoxy curing systems, provide long-term storage stability for the formulated epoxy resin, promising for industrial applications.

Q & A

Q1: What are the primary applications of 3-Mercaptobutanoic acid in organic synthesis?

A1: 3-Mercaptobutanoic acid serves as a valuable building block for synthesizing enantiomerically pure derivatives of 3-amino- and 3-mercaptobutanoic acid. This is achieved through the SN2 ring opening of β-lactone and a 1,3-dioxanone derived from 3-hydroxybutanoic acid. [] It's also used in synthesizing threo-3-Methyl-D-cysteine, a component of the peptide antibiotic nisin. []

Q2: How is 3-Mercaptobutanoic acid typically synthesized?

A2: While traditional methods exist, a less odorous approach involves a Michael addition pathway. This method utilizes an isothiouronium salt intermediate to produce the desired 3-Mercaptobutanoic acid. []

Q3: Can you elaborate on the use of 3-Mercaptobutanoic acid in thiol-epoxy curing systems?

A3: 3-Mercaptobutanoic acid acts as a precursor to multifunctional secondary thiol hardeners for thiol-epoxy curing systems. [] As the functionality of these hardeners increases, the product purity after distillation tends to decrease. []

Q4: How does the functionality of secondary thiol hardeners derived from 3-Mercaptobutanoic acid affect the curing behavior in thiol-epoxy click reactions?

A4: Differential Scanning Calorimetry (DSC) studies reveal that the functionality of these hardeners influences the thermal characteristics of the thiol-epoxy click reactions, especially in the presence of a base catalyst. [] Lower reactivity to the epoxy group in sec-thiol hardeners can enhance the long-term storage stability of formulated epoxy resins. []

Q5: Is there a specific application of 3-Mercaptobutanoic acid in pharmaceutical contexts?

A5: Research highlights its utility in producing 3-methyl-3-mercaptobutanoic acid hydrazide. [, , ] This molecule serves as a linker, conjugating the potent anti-cancer agent calicheamicin to monoclonal antibodies for targeted drug delivery. [, , ]

Q6: Can the stereochemistry of compounds derived from 3-Mercaptobutanoic acid be controlled during synthesis?

A7: Yes, utilizing (2R,3R)-3-methyl-2-aziridinecarboxylic acid (derived from D-threonine) and reacting it with thiobenzoic acid yields a β-mercapto α-amino acid derivative. This reaction follows a double inversion mechanism, ensuring the final product retains the stereochemistry of the initial D-threonine. [] This method allows for the specific preparation of threo-3-methyl-D-cysteine, useful in synthesizing specific isomers of biologically active compounds. []